2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone
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Overview
Description
2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone is a chemical compound that is widely used in scientific research. It is a piperidine derivative that has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone is not fully understood. However, it is believed to act on the central nervous system by modulating the release and uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase pain threshold, reduce anxiety and depression, and improve memory and learning. It has also been shown to have potential as an anticonvulsant and neuroprotective agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone in lab experiments is its ability to modulate neurotransmitter release and uptake, making it a useful tool for studying the central nervous system. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone. One direction is to further investigate its potential as an analgesic, anticonvulsant, and anxiolytic agent. Another direction is to study its effects on other physiological systems, such as the cardiovascular and immune systems. Additionally, further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs of the compound.
In conclusion, this compound is a chemical compound that has shown promise in scientific research as an analgesic, anticonvulsant, and anxiolytic agent. Its ability to modulate neurotransmitter release and uptake makes it a useful tool for studying the central nervous system. However, further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs of the compound.
Synthesis Methods
The synthesis of 2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone involves the reaction of cyclohexanone with methylamine and piperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
2-[Cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone has been used in a variety of scientific research studies. It has been shown to have potential as an analgesic, anticonvulsant, and anxiolytic agent. It has also been studied for its effects on the central nervous system, including its ability to modulate neurotransmitter release and uptake.
properties
IUPAC Name |
2-[cyclohexyl(methyl)amino]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O/c1-15(13-8-4-2-5-9-13)12-14(17)16-10-6-3-7-11-16/h13H,2-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBHMJABGBIBNKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCCCC1)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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